Cas no 247565-46-4 (4,4,4-Trifluoro-2-(isothioureido-thiophen-3-yl-methyl)-3-oxo-butyric acid ethyl ester)

• Product Name: 4,4,4-Trifluoro-2-(isothioureido-thiophen-3-yl-methyl)-3-oxo-butyric acid ethyl ester
• CAS No: 247565-46-4
• MF: C₁₂H₁₃F₃N₂O₃S₂
• MW: 354.36843085289
• CID: 4788674
• Update Time: 2025-10-31

4,4,4-Trifluoro-2-(isothioureido-thiophen-3-yl-methyl)-3-oxo-butyric acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,4,4-Trifluoro-2-(isothioureido-thiophen-3-yl-methyl)-3-oxo-butyric acid ethyl ester
• Maybridge1_002221
• HMS547M21
• N-(2-(ethoxycarbonyl)-4,4,4-trifluoro-3-oxo-1-(thiophen-3-yl)butyl)carbamimidothioic acid

• Inchi： 1S/C12H13F3N2O3S2/c1-2-20-10(19)7(9(18)12(13,14)15)8(17-11(16)21)6-3-4-22-5-6/h3-5,7-8H,2H2,1H3,(H3,16,17,21)
• InChI Key： KJHDTGFPBYGSCW-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(C(=O)OCC)C(C(F)(F)F)=O)NC(N)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 446
• XLogP3: 2
• Topological Polar Surface Area: 142

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4,4,4-Trifluoro-2-(isothioureido-thiophen-3-yl-methyl)-3-oxo-butyric acid ethyl ester

Compound CAS No. 247565-46-4: 4,4,4-Trifluoro-2-(isothioureido-thiophen-3-yl-methyl)-3-oxo-butyric Acid Ethyl Ester

The compound with CAS No. 247565-46-4, known as 4,4,4-Trifluoro-2-(isothioureido-thiophen-3-yl-methyl)-3-oxo-butyric acid ethyl ester, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a trifluoromethyl group, an isothiourea moiety, and a thiophene ring. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The presence of the trifluoromethyl group is particularly notable due to its ability to enhance the stability and bioavailability of molecules. This group also plays a critical role in modulating the pharmacokinetic properties of the compound, making it a valuable component in the design of therapeutics. The isothiourea moiety, on the other hand, has been shown to exhibit interesting biological activities, including anti-inflammatory and antioxidant effects.

The thiophene ring in this compound adds another layer of complexity and functionality. Thiophene derivatives are well-known for their applications in materials science and electronics due to their aromaticity and conjugation properties. In this case, the thiophene ring is further substituted with an isothioureido group, which introduces additional functional groups that can participate in various chemical reactions. This substitution pattern enhances the versatility of the compound, allowing it to be used in a wide range of applications.

One of the most promising aspects of this compound is its potential as a precursor for more complex molecules. The butyric acid ethyl ester portion of the molecule serves as a versatile platform for further functionalization. By modifying this part of the structure, researchers can create derivatives with tailored properties suited for specific applications. For instance, altering the ester group could lead to compounds with improved solubility or enhanced interactions with biological targets.

Recent advancements in synthetic chemistry have also made it possible to produce this compound with greater efficiency and precision. The use of advanced catalytic systems and green chemistry principles has reduced the environmental impact of its synthesis while maintaining high yields and purity levels. These developments underscore the importance of sustainable practices in modern chemical research.

In terms of biological applications, this compound has shown potential as a lead molecule for drug development. Its structure suggests that it could act as a substrate for enzymes or serve as a ligand for receptors involved in various physiological processes. Ongoing research is focused on understanding its interactions with biological systems and identifying its therapeutic potential.

The combination of these features makes CAS No. 247565-46-4 a fascinating subject for both academic and industrial research. Its unique structure, coupled with its functional groups, positions it as a valuable tool in advancing our understanding of complex chemical systems and their applications.